Cas no 2227696-69-5 (rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine)

Technical Introduction: rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine is a chiral cyclopropylamine derivative featuring a fused indoline scaffold. Its stereochemical complexity and rigid cyclopropane structure make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive compounds targeting central nervous system (CNS) disorders. The indoline moiety enhances binding affinity to serotonin and dopamine receptors, while the cyclopropyl group contributes to metabolic stability. This compound is often utilized in enantioselective synthesis and pharmacological studies due to its potential as a precursor for neuromodulators. High purity and well-defined stereochemistry ensure reproducibility in research applications.
rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine structure
2227696-69-5 structure
Product Name:rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine
CAS No:2227696-69-5
MF:C12H16N2
MW:188.268842697144
CID:6433818
PubChem ID:165702503
Update Time:2025-06-09

rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine
    • 2227696-69-5
    • EN300-1833790
    • Inchi: 1S/C12H16N2/c1-14-5-4-9-6-8(2-3-12(9)14)10-7-11(10)13/h2-3,6,10-11H,4-5,7,13H2,1H3/t10-,11+/m0/s1
    • InChI Key: IQVUEZFYOFGJNH-WDEREUQCSA-N
    • SMILES: N[C@@H]1C[C@H]1C1C=CC2=C(CCN2C)C=1

Computed Properties

  • Exact Mass: 188.131348519g/mol
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.3Ų

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Additional information on rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine

Research Briefing on rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine (CAS: 2227696-69-5)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small molecules in drug discovery and development. One such compound, rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine (CAS: 2227696-69-5), has emerged as a promising candidate due to its unique structural and pharmacological properties. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound, rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine, belongs to a class of cyclopropylamine derivatives known for their bioactivity in modulating neurotransmitter systems. Recent studies have demonstrated its high affinity for specific serotonin receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. The CAS number 2227696-69-5 serves as a unique identifier for this compound in chemical databases, facilitating further research and development.

In terms of synthesis, recent publications have reported optimized routes for the production of rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine with improved yields and purity. These methods often involve key steps such as cyclopropanation of indole derivatives followed by chiral resolution to obtain the desired enantiomers. The availability of high-purity material has enabled more detailed pharmacological evaluations, including in vitro and in vivo studies.

Pharmacological characterization of rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine has revealed its selective binding to 5-HT receptors, particularly the 5-HT2C subtype. This selectivity profile is of particular interest for developing treatments for conditions such as obesity, schizophrenia, and depression, where 5-HT2C receptors play a crucial role. Preclinical studies have shown promising results in animal models, with the compound exhibiting favorable pharmacokinetic properties and minimal off-target effects.

Looking ahead, the development of rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine as a therapeutic agent will require further investigation into its safety and efficacy in human trials. Current research efforts are also exploring structural modifications to enhance its pharmacological profile and reduce potential side effects. The compound's unique chemical structure and biological activity make it a valuable tool for understanding serotonin receptor function and a potential lead for new drug development.

In conclusion, rac-(1R,2S)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine (CAS: 2227696-69-5) represents an exciting area of research in chemical biology and medicinal chemistry. Its selective binding to serotonin receptors, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for further development. Continued research into its mechanism of action and therapeutic potential will undoubtedly contribute to advancements in the treatment of neurological and psychiatric disorders.

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